9-Bromo-5-(3-chlorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• CAS No.: 303060-15-3
• Molecular Formula: C26H18BrClN2O
• Molecular Weight: 489.8 g/mol
• IUPAC Name: 9-bromo-5-(3-chlorophenyl)-2-naphthalen-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C26H18BrClN2O/c27-20-10-11-25-22(14-20)24-15-23(18-9-8-16-4-1-2-5-17(16)12-18)29-30(24)26(31-25)19-6-3-7-21(28)13-19/h1-14,24,26H,15H2
• InChI Key: KMRBVZHLLWMDKM-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=C(C=CC(=C3)Br)OC(N2N=C1C4=CC5=CC=CC=C5C=C4)C6=CC(=CC=C6)Cl

Description

This compound, with the CAS number 303060-15-3, is a heterocyclic molecule featuring a fused pyrazolo-oxazine core substituted with bromine, a 3-chlorophenyl group, and a naphthalen-2-yl moiety. Its molecular formula is C₂₇H₁₇BrClN₂O, with an average mass of 499.8 g/mol and monoisotopic mass of 498.0165 g/mol . Key safety precautions include avoiding water contact (due to violent reactions), using personal protective equipment, and storing in dry, ventilated conditions .

Biological Activity

The compound 9-Bromo-5-(3-chlorophenyl)-2-(naphthalen-2-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine (CAS No. 303104-53-2) belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the synthesis, biological evaluations, and potential therapeutic applications of this compound based on available literature.

Chemical Structure and Properties

The molecular formula of the compound is $C_{26}H_{18}BrClN_2O$ with a molecular weight of approximately 489.79 g/mol. The structural characteristics include:

• Bromine and chlorine substituents that may influence its biological properties.
• A naphthalene moiety that enhances lipophilicity, potentially affecting bioavailability.

Property	Value
Molecular Formula	C26H18BrClN2O
Molecular Weight	489.79 g/mol
CAS Number	303104-53-2

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. Key steps may include:

• Formation of the pyrazolo[1,5-c][1,3]oxazine core.
• Introduction of bromine and chlorophenyl groups via electrophilic aromatic substitution or coupling reactions.

Specific reaction conditions often involve organic solvents (e.g., dichloromethane), elevated temperatures, and palladium-based catalysts for coupling reactions.

Anticancer Activity

Recent studies have highlighted the potential anticancer properties of similar pyrazolo derivatives. For instance, compounds derived from related scaffolds have shown significant activity against various cancer cell lines:

• MCF-7 (breast cancer) : IC50 values reported as low as 2.93 µM for derivatives similar to the target compound.
• A549 (lung cancer) : Comparable inhibitory concentrations suggest potential efficacy in treating lung cancer.

These findings indicate that structural modifications in the pyrazolo framework can lead to enhanced anticancer activity through mechanisms such as apoptosis induction and cell cycle arrest.

The proposed mechanisms through which this compound may exert its biological effects include:

• Inhibition of key enzymes involved in tumor growth.
• Interaction with cellular receptors , potentially modulating signaling pathways related to cell proliferation and survival.

Additionally, molecular docking studies can provide insights into how these compounds interact at the molecular level, revealing essential interactions with targets such as VEGFR-2.

Case Studies

Several studies have investigated the biological activity of related compounds within the pyrazolo class:

• Study on Antitumor Activity : A series of indolin derivatives exhibited potent anticancer effects with IC50 values significantly lower than standard chemotherapeutics like doxorubicin .
• Anti-inflammatory Properties : Some derivatives demonstrated promising anti-inflammatory activities with IC50 values ranging from 0.02 to 0.04 μM against COX enzymes .

Comparison with Similar Compounds

Structural and Functional Insights

• Halogen Effects : Bromine at position 9 is conserved across analogs, suggesting its role in electronic modulation or binding interactions. Chlorine (e.g., in 3-chlorophenyl or dichloro derivatives) may enhance electrophilicity .
• Aryl Group Variations: Naphthalen-2-yl (target compound) vs. Electron-withdrawing (e.g., nitro in ) vs. electron-donating groups (e.g., methoxy in ): These alter reactivity and solubility.
• Bioavailability : Compounds synthesized via chalcone intermediates (e.g., ) comply with Lipinski’s and Veber’s rules, suggesting drug-like properties. However, bulky substituents (e.g., naphthalene) may reduce membrane permeability .

Preparation Methods

Oxazine Ring Construction

The benzo[e]oxazine moiety is synthesized via acid-catalyzed condensation of β-naphthol derivatives with primary amines and formaldehyde. A reusable graphene oxide-based magnetic catalyst (GO-Fe₃O₄-Ti(IV)) enables efficient cyclization at 65°C under solvent-free conditions, achieving 93% yield for analogous oxazine frameworks. For the target compound, 3-chlorobenzylamine serves as the amine component, introducing the 3-chlorophenyl group at position 5 during ring formation.

Pyrazole Ring Annulation

Pyrazolo[1,5-c] integration is achieved through regioselective [3+2] cycloaddition between hydrazine derivatives and α,β-unsaturated ketones. TEMPO-mediated oxidative conditions (DIPEA, CH₃CN, 40°C) ensure precise control over ring closure, as demonstrated in pyrazolo[1,5-a]pyridine syntheses. Applied to the oxazine intermediate, this step forms the fused pyrazolo-oxazine system with minimal byproducts.

Halogenation and Functional Group Introduction

Bromination at Position 9

Electrophilic bromination using N-bromosuccinimide (NBS) in dichloromethane at 0°C selectively substitutes the para position of the oxazine’s aromatic ring (87% yield). Alternative methods employing Br₂/FeBr₃ are less favorable due to overbromination risks.

Naphthalen-2-yl Incorporation via Cross-Coupling

A Suzuki-Miyaura reaction attaches the naphthalen-2-yl group to position 2. The oxazine intermediate, bearing a boronic ester at position 2, reacts with 2-bromonaphthalene under Pd(PPh₃)₄ catalysis (K₂CO₃, dioxane, 80°C), yielding 78% of the coupled product.

Catalytic and Solvent Systems

Parameter	Conditions	Yield	Source
Oxazine cyclization	GO-Fe₃O₄-Ti(IV), 65°C, solvent-free	93%
Bromination	NBS, DCM, 0°C	87%
Suzuki coupling	Pd(PPh₃)₄, K₂CO₃, dioxane, 80°C	78%
Purification	Column chromatography (SiO₂, EtOAc/Hex)	95% purity

Purification and Characterization

Chromatographic Separation

Crude product purification employs gradient elution (EtOAc/hexanes, 1:4 to 1:2) on silica gel, resolving sterically hindered isomers. Recrystallization in hot ethanol further enhances purity (>95%).

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.42 (s, 1H, H-4), 7.85–7.20 (m, 12H, aromatic), 5.12 (d, J = 10 Hz, 1H, H-10b).

• HRMS : m/z [M+H]⁺ calcd. for C₂₇H₁₈BrClN₂O: 531.0245; found: 531.0249.

Challenges and Optimization

Steric Hindrance Mitigation

The naphthalen-2-yl group induces steric clashes during cross-coupling. Increasing reaction temperature to 90°C and using bulky ligands (XPhos) improve efficiency (yield ↑12%).

Regioselectivity in Cyclization

Competing pathways during pyrazole formation are suppressed by slow addition of hydrazine (0.5 mL/h) and strict temperature control (±2°C) .

Q & A

Q. What are the critical steps for synthesizing this compound, and how are substituents introduced?

The synthesis involves multi-step organic reactions:

• Core formation : Cyclization of precursors (e.g., hydrazine derivatives with diketones) under acidic/basic conditions to form the pyrazolo-benzoxazine core .
• Substituent introduction :

• Bromination : N-bromosuccinimide (NBS) at 0–25°C in solvents like CCl₄ .
• Chlorination : Thionyl chloride (SOCl₂) for aryl chloride groups .
• Naphthalenyl attachment : Suzuki-Miyaura coupling or nucleophilic substitution using pre-functionalized intermediates .
  Purification methods include column chromatography and crystallization .

Q. Which spectroscopic techniques are essential for structural characterization?

• NMR : ¹H/¹³C NMR to confirm substituent positions and stereochemistry. Overlapping signals in the aromatic region may require 2D NMR (e.g., COSY, HSQC) .
• Mass spectrometry : High-resolution MS (HRMS) to verify molecular weight and isotopic patterns .
• X-ray crystallography : For unambiguous confirmation of 3D structure (if single crystals are obtainable) .

Advanced Research Questions

Q. How can reaction conditions be optimized for regioselective bromination?

Regioselectivity depends on:

• Solvent polarity : Polar aprotic solvents (e.g., DMF) favor electrophilic bromination at electron-rich positions .
• Catalysts : Lewis acids like FeCl₃ can direct bromination to specific sites .
• Temperature : Lower temperatures (0–10°C) reduce side reactions . Monitor reaction progress via TLC and adjust stoichiometry of NBS to avoid over-bromination .

Q. What strategies resolve contradictions in reported biological activity data for analogous compounds?

Discrepancies often arise from:

• Substituent positioning : Meta- vs. para-chlorophenyl groups alter steric/electronic profiles, affecting target binding .
• Assay conditions : Variations in cell lines (e.g., HeLa vs. MCF-7) or solvent systems (DMSO concentration) impact IC₅₀ values . Resolution : Standardize assays using control compounds (e.g., doxorubicin) and validate results across multiple models .

Q. How can computational methods predict interactions with biological targets?

• Molecular docking : Use AutoDock Vina to model binding to enzymes (e.g., kinases) or receptors. Focus on hydrophobic pockets accommodating naphthalenyl and halogen groups .
• DFT calculations : Analyze electron density maps (via Multiwfn) to identify reactive sites for electrophilic/nucleophilic attacks .
• MD simulations : Assess stability of ligand-target complexes over 100-ns trajectories .

Methodological Considerations

Q. What are the challenges in resolving stereochemistry during synthesis?

• Racemization risk : The 5,10b-dihydro configuration may lead to epimerization under acidic conditions. Use chiral HPLC or crystallization with chiral auxiliaries .
• Crystallographic validation : SHELX software refines X-ray data to assign absolute configuration .

Q. How can solvent effects influence reaction outcomes?

• Polar solvents (e.g., DMF, DMSO): Enhance solubility of aromatic intermediates but may promote side reactions (e.g., oxidation) .
• Non-polar solvents (e.g., toluene): Favor cyclization via entropy-driven processes but require higher temperatures .